Cas no 2228661-81-0 (2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-one)

• Product Name: 2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-one
• CAS No: 2228661-81-0
• MF: C₈H₅F₂N₃O
• MW: 197.141607999802
• CID: 6056595
• PubChem ID: 165633933
• Update Time: 2025-06-14

2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-one
• 2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one
• EN300-1953819
• 2228661-81-0

• Inchi： 1S/C8H5F2N3O/c9-8(10)7(14)5-4-6-11-2-1-3-13(6)12-5/h1-4,8H
• InChI Key： CNCHBTKAMPNYQZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C2N=CC=CN2N=1)=O)F

Computed Properties

• Exact Mass: 197.04006812g/mol
• Monoisotopic Mass: 197.04006812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.3Ų

Additional information on 2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one (CAS No. 2228661-81-0)

The compound 2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one (CAS No. 2228661-81-0) is a fluorinated heterocyclic ketone with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core and a difluoroacetyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In recent years, the search for fluorinated pyrimidine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The 2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one stands out as a key building block for drug discovery, particularly in oncology and antiviral applications. Its CAS No. 2228661-81-0 is frequently queried in scientific databases, reflecting its relevance in high-impact research. Additionally, its compatibility with green chemistry principles has attracted attention, as industries prioritize sustainable synthesis methods.

The compound's mechanism of action often involves modulating enzyme inhibition, a hot topic in precision medicine. For instance, its pyrazolo[1,5-a]pyrimidine scaffold mimics purine bases, enabling interactions with ATP-binding sites in target proteins. This property is exploited in designing next-generation kinase inhibitors, a trending area in cancer therapy. Furthermore, its difluoroacetyl group enhances electrophilicity, facilitating covalent bond formation with biological targets—a strategy gaining traction in drug development.

From a synthetic perspective, 2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one is synthesized via condensation reactions, often involving microwave-assisted synthesis to improve yields. This aligns with the industry's shift toward time-efficient methodologies. Analytical techniques like NMR and LC-MS are critical for characterizing its purity, a common concern among purchasers. The compound's stability under various pH conditions also makes it suitable for formulation studies, another frequently searched topic.

Beyond pharmaceuticals, this compound finds applications in material science, particularly in designing fluorescent probes due to its conjugated system. Its CAS No. 2228661-81-0 is often cross-referenced in patents related to organic electronics, highlighting its multidisciplinary utility. As the scientific community explores AI-driven drug design, such structurally diverse molecules are invaluable for training predictive algorithms, further boosting their demand.

In conclusion, 2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one (CAS No. 2228661-81-0) exemplifies innovation at the intersection of chemistry and biology. Its adaptability to targeted therapy and sustainable synthesis positions it as a compound of enduring interest, addressing both current challenges and future opportunities in life sciences.